7-(2-chlorobenzyl)-1,3-dimethyl-8-[(1-phenylethyl)amino]-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C22H22ClN5O2
• Molecular Weight: 423.9 g/mol
• IUPAC Name: 7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-(1-phenylethylamino)purine-2,6-dione
• InChI: InChI=1S/C22H22ClN5O2/c1-14(15-9-5-4-6-10-15)24-21-25-19-18(20(29)27(3)22(30)26(19)2)28(21)13-16-11-7-8-12-17(16)23/h4-12,14H,13H2,1-3H3,(H,24,25)
• InChI Key: GTFCHXPBGIBJDY-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC2=NC3=C(N2CC4=CC=CC=C4Cl)C(=O)N(C(=O)N3C)C

Description

7-(2-chlorobenzyl)-1,3-dimethyl-8-[(1-phenylethyl)amino]-3,7-dihydro-1H-purine-2,6-dione, commonly known as CPT, is a synthetic compound that has gained significant attention in the scientific research community due to its potential therapeutic properties. CPT belongs to the class of purine derivatives and is structurally similar to caffeine. In

Mechanism of Action

The mechanism of action of CPT is not fully understood. However, it has been suggested that CPT acts by inhibiting the activity of cyclic nucleotide phosphodiesterases (PDEs). PDEs are enzymes that degrade cyclic nucleotides, such as cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). By inhibiting PDEs, CPT increases the levels of cAMP and cGMP, which in turn activate protein kinase A (PKA) and protein kinase G (PKG), respectively. PKA and PKG are involved in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
CPT has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that CPT inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. CPT has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. MMPs play a crucial role in cancer invasion and metastasis. In addition, CPT has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using CPT in lab experiments is its relatively low toxicity. CPT has been shown to have a low cytotoxicity in vitro, making it a suitable compound for cell-based assays. However, the low solubility of CPT in aqueous solutions can be a limitation for some experiments. Furthermore, the synthesis of CPT is relatively complex and yields are relatively low, which can be a limitation for large-scale experiments.

Future Directions

There are several future directions for the study of CPT. One area of research is the development of CPT analogs with improved solubility and potency. Another area of research is the investigation of the potential of CPT as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Furthermore, the anticancer properties of CPT could be further explored in vivo, and its potential as a chemotherapeutic agent could be investigated. Finally, the mechanism of action of CPT could be further elucidated to better understand its therapeutic properties.
Conclusion:
In conclusion, CPT is a synthetic compound with potential therapeutic properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. CPT has shown promise as an anticancer and anti-inflammatory agent, and further research is needed to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of CPT involves the reaction of 3-methylxanthine with 2-chlorobenzyl chloride in the presence of sodium hydroxide and then treating the resulting compound with 1-phenylethylamine. The final product is obtained after purification through recrystallization. The yield of the synthesis method is approximately 40%.

Scientific Research Applications

CPT has been studied extensively for its potential therapeutic properties. It has been shown to possess anti-inflammatory, neuroprotective, and anticancer properties. In vitro studies have demonstrated that CPT inhibits the growth of various cancer cell lines, including breast, prostate, and lung cancer. CPT has also been shown to have a protective effect on neuronal cells by reducing oxidative stress and inflammation. Furthermore, CPT has been found to inhibit the production of pro-inflammatory cytokines, making it a potential therapeutic agent for the treatment of inflammatory diseases.